3-chloro-4-methyl-N-(2,4,5-trichlorophenyl)benzamide

• IUPAC Name: 3-chloro-4-methyl-N-(2,4,5-trichlorophenyl)benzamide
• InChI: InChI=1S/C14H9Cl4NO/c1-7-2-3-8(4-9(7)15)14(20)19-13-6-11(17)10(16)5-12(13)18/h2-6H,1H3,(H,19,20)
• InChI Key: XIYPKXLQAGAMTF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NC2=CC(=C(C=C2Cl)Cl)Cl)Cl
• Molecular Formula: C14H9Cl4NO
• Molecular Weight: 349.0 g/mol

Description

3-chloro-4-methyl-N-(2,4,5-trichlorophenyl)benzamide is a chemical compound that belongs to the class of benzamide derivatives. It is commonly used in scientific research as a tool to study the biochemical and physiological effects of compounds that interact with the endocannabinoid system.

Mechanism of Action

The mechanism of action of 3-chloro-4-methyl-N-(2,4,5-trichlorophenyl)benzamide involves the selective binding to the CB1 receptor. The CB1 receptor is a G protein-coupled receptor that is primarily found in the central nervous system. When endocannabinoids bind to the CB1 receptor, they activate a signaling pathway that leads to various physiological effects. 3-chloro-4-methyl-N-(2,4,5-trichlorophenyl)benzamide blocks the effects of endocannabinoids by binding to the CB1 receptor and preventing the activation of the signaling pathway.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-chloro-4-methyl-N-(2,4,5-trichlorophenyl)benzamide are primarily related to the endocannabinoid system. Studies have shown that the blockade of the CB1 receptor by 3-chloro-4-methyl-N-(2,4,5-trichlorophenyl)benzamide can lead to the following effects:
- Decreased appetite and food intake
- Reduced pain sensitivity
- Decreased anxiety and depression
- Reduced inflammation
- Improved memory and cognitive function

Advantages and Limitations for Lab Experiments

The advantages of using 3-chloro-4-methyl-N-(2,4,5-trichlorophenyl)benzamide in lab experiments are its high selectivity and potency for the CB1 receptor. This allows researchers to selectively block the effects of endocannabinoids without affecting other signaling pathways. The limitations of using 3-chloro-4-methyl-N-(2,4,5-trichlorophenyl)benzamide in lab experiments are its potential off-target effects and the need for appropriate controls to ensure the specificity of the effects observed.

Future Directions

There are several future directions for the use of 3-chloro-4-methyl-N-(2,4,5-trichlorophenyl)benzamide in scientific research. These include:
- Studying the role of the endocannabinoid system in various diseases such as obesity, diabetes, and neurological disorders
- Developing new drugs that target the endocannabinoid system for therapeutic purposes
- Studying the interactions between the endocannabinoid system and other signaling pathways
- Developing new methods to selectively target the CB1 receptor in specific tissues or cells
Conclusion:
In conclusion, 3-chloro-4-methyl-N-(2,4,5-trichlorophenyl)benzamide is a useful tool for studying the endocannabinoid system in scientific research. Its high selectivity and potency for the CB1 receptor allow researchers to selectively block the effects of endocannabinoids and study their role in various physiological processes and diseases. However, appropriate controls and careful interpretation of the results are necessary to ensure the specificity of the effects observed. Future research directions include studying the role of the endocannabinoid system in various diseases, developing new drugs that target the system, and studying the interactions between the endocannabinoid system and other signaling pathways.

Synthesis Methods

The synthesis of 3-chloro-4-methyl-N-(2,4,5-trichlorophenyl)benzamide involves the reaction of 2,4,5-trichloroaniline with 4-chloro-3-methylbenzoic acid in the presence of a coupling agent such as 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and a catalyst such as N,N-dimethylaminopyridine (DMAP). The reaction is carried out in a solvent such as dichloromethane or N,N-dimethylformamide (DMF) at room temperature for several hours. After completion of the reaction, the product is purified by column chromatography or recrystallization to obtain pure 3-chloro-4-methyl-N-(2,4,5-trichlorophenyl)benzamide.

Scientific Research Applications

3-chloro-4-methyl-N-(2,4,5-trichlorophenyl)benzamide is commonly used in scientific research as a tool to study the endocannabinoid system. The endocannabinoid system is a complex signaling system that regulates various physiological processes such as pain, appetite, mood, and inflammation. The system consists of endogenous cannabinoids (endocannabinoids), receptors (CB1 and CB2), and enzymes that synthesize and degrade endocannabinoids. 3-chloro-4-methyl-N-(2,4,5-trichlorophenyl)benzamide is a selective CB1 receptor antagonist that binds to the CB1 receptor and blocks the effects of endocannabinoids. This allows researchers to study the role of the endocannabinoid system in various physiological processes and diseases.